Cas no 21926-42-1 (2-Naphthalenesulfonyl isocyanate)

• Product Name: 2-Naphthalenesulfonyl isocyanate
• CAS No: 21926-42-1
• MF: C₁₁H₇NO₃S
• MW: 233.243181467056
• CID: 1409355
• PubChem ID: 13629361
• Update Time: 2025-04-20

2-Naphthalenesulfonyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonyl isocyanate
• N-(oxomethylidene)naphthalene-2-sulfonamide
• Naphthalene-2-sulfonyl isocyanate
• NTUWRIDLXDCARF-UHFFFAOYSA-N
• DTXSID10545432
• 21926-42-1
• SCHEMBL7835980

• Inchi： 1S/C11H7NO3S/c13-8-12-16(14,15)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H
• InChI Key： NTUWRIDLXDCARF-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 233.01471
• Monoisotopic Mass: 233.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 63.57